Cas no 1352573-92-2 (3-Chloro-2-cyclobutoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine)

• Product Name: 3-Chloro-2-cyclobutoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine
• CAS No: 1352573-92-2
• MF: C₁₅H₂₁BClNO₃
• MW: 309.596143484116
• CID: 4827131
• Update Time: 2025-05-20

3-Chloro-2-cyclobutoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-2-CYCLOBUTOXY-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• TQP0364
• (5-Chloro-6-cyclobutoxypyridin-3-yl)boronic acid pinacol ester
• 3-chloro-2-cyclobutyloxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 3-Chloro-2-cyclobutoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine

• Inchi： 1S/C15H21BClNO3/c1-14(2)15(3,4)21-16(20-14)10-8-12(17)13(18-9-10)19-11-6-5-7-11/h8-9,11H,5-7H2,1-4H3
• InChI Key： OBXPJFOYJIDEOK-UHFFFAOYSA-N
• SMILES： ClC1=CC(B2OC(C)(C)C(C)(C)O2)=CN=C1OC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 373
• Topological Polar Surface Area: 40.6

Additional information on 3-Chloro-2-cyclobutoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine

3-Chloro-2-cyclobutoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine: A Comprehensive Overview

The compound with CAS No. 1352573-92-2, known as 3-Chloro-2-cyclobutoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and its potential applications in advanced chemical synthesis and material engineering.

The pyridine ring at the core of this molecule serves as a versatile platform for various functional groups. The presence of a chlorine atom at position 3 introduces electronic effects that can influence reactivity and stability. Additionally, the cyclobutoxy group attached at position 2 adds a degree of steric hindrance and introduces unique geometric properties to the molecule. The dioxaborolane moiety at position 5 is particularly intriguing due to its potential for participating in boron-based chemical reactions.

Recent studies have highlighted the importance of boron-containing compounds in modern chemistry. The dioxaborolane group in this compound is a derivative of the well-known dioxaborolane structure, which is widely used in cross-coupling reactions—a key area in organic synthesis. The tetramethyl substitution pattern on the dioxaborolane ring further enhances its stability and reactivity, making it a valuable component in the design of new materials.

One of the most exciting developments involving this compound is its role in metal-free cross-coupling reactions. Researchers have demonstrated that the dioxaborolane moiety can act as a boron-based coupling partner, enabling efficient bond formation without the need for transition metal catalysts. This advancement has significant implications for green chemistry and sustainable chemical synthesis.

The cyclobutoxy group in this compound also plays a critical role in modulating its physical properties. The small ring structure introduces strain and rigidity into the molecule, which can influence its solubility and thermal stability. These properties make it an attractive candidate for applications in polymer chemistry and drug delivery systems.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Recent research has focused on optimizing these methods to improve yield and purity. For instance, the use of microwave-assisted synthesis has been shown to significantly accelerate reaction times while maintaining high product quality.

The potential applications of this compound are vast and varied. In the pharmaceutical industry, it could serve as a building block for novel drug candidates with unique pharmacological properties. In materials science, it may find use in the development of advanced polymers or electronic materials due to its versatile functional groups.

Furthermore, the study of this compound has contributed to our understanding of boron chemistry and its role in organic synthesis. By exploring the reactivity and selectivity of boron-containing moieties like dioxaborolane rings, chemists are paving the way for new reaction pathways and synthetic strategies.

In conclusion, 3-Chloro-2-cyclobutoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine is a remarkable compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working at the forefront of organic chemistry and materials science.